Cas no 1807185-61-0 (Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate)
Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate
-
- Inchi: 1S/C12H10ClF2NO2/c1-18-11(17)4-9-7(5-13)2-3-8(12(14)15)10(9)6-16/h2-3,12H,4-5H2,1H3
- InChI Key: OWYFVAUKCRJBEK-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(C(F)F)=C(C#N)C=1CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 342
- XLogP3: 2.4
- Topological Polar Surface Area: 50.1
Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013011879-1g |
Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate |
1807185-61-0 | 97% | 1g |
1,445.30 USD | 2021-06-25 |
Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate
Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate (CAS No. 1807185-61-0): A Comprehensive Overview
Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate, identified by its CAS number 1807185-61-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents. Its molecular structure, featuring a combination of chloromethyl, cyano, and difluoromethyl substituents on a phenylacetic acid backbone, makes it a versatile scaffold for chemical modifications and functionalization.
The significance of this compound lies in its potential to serve as a key intermediate in the synthesis of complex molecules. The presence of multiple reactive sites, including the chloromethyl group and the cyano functionality, allows for diverse chemical transformations that can be tailored to meet specific pharmacological requirements. In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs, as they often exhibit promising biological activities.
One of the most compelling aspects of Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate is its potential role in the development of new drugs targeting various diseases. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design. Current research indicates that compounds incorporating difluoromethyl groups often demonstrate improved pharmacokinetic profiles, which is crucial for therapeutic efficacy.
Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The kinase inhibition activity of Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate has been explored in vitro, showing promising results in preliminary assays. The chloromethyl group provides a site for further derivatization, allowing researchers to fine-tune the compound's properties to achieve optimal biological activity.
In addition to its applications in oncology, this compound has shown potential in addressing other therapeutic areas. For instance, its structural framework is conducive to developing antimicrobial agents, where the cyano group can contribute to binding interactions with bacterial enzymes. The growing threat of antibiotic-resistant bacteria underscores the need for innovative therapeutic strategies, and compounds like Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate offer a ray of hope.
The synthesis of Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex molecular framework of this compound.
From a regulatory perspective, the handling and use of Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate must adhere to stringent safety protocols to ensure worker safety and environmental protection. While it is not classified as a hazardous material under current regulations, proper storage and handling procedures are essential to prevent any unintended consequences.
The future prospects of Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate are vast and exciting. Ongoing research efforts are focused on optimizing its synthetic routes and exploring new derivatives with enhanced biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of novel drug candidates based on this promising scaffold.
In conclusion, Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate (CAS No. 1807185-61-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.
1807185-61-0 (Methyl 6-chloromethyl-2-cyano-3-(difluoromethyl)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)